4-{[2-(ethylamino)-5-pyrimidinyl]carbonyl}-1-(4-methoxyphenyl)-3-methyl-2-piperazinone

• IUPAC Name: 4-[2-(ethylamino)pyrimidine-5-carbonyl]-1-(4-methoxyphenyl)-3-methylpiperazin-2-one
• InChI: InChI=1S/C19H23N5O3/c1-4-20-19-21-11-14(12-22-19)18(26)23-9-10-24(17(25)13(23)2)15-5-7-16(27-3)8-6-15/h5-8,11-13H,4,9-10H2,1-3H3,(H,20,21,22)
• InChI Key: ZOYPEPKKINQTFJ-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC=C(C=N1)C(=O)N2CCN(C(=O)C2C)C3=CC=C(C=C3)OC
• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical processes that incorporate various functional groups to achieve the desired molecular architecture. For example, Zhuang et al. (1994) described the preparation of p-alkylbenzamido derivatives with high binding affinity to 5-HT1A receptors, showcasing the intricate synthesis strategies employed in creating compounds with specific biological targets (Zhuang et al., 1994).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of multiple rings, including piperazine and pyrimidine, which are crucial for their biological activity. Anthal et al. (2018) analyzed the structure of a related compound, highlighting the importance of ring conformations and dihedral angles in determining the compound's interaction with biological targets (Anthal et al., 2018).